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Introduction
Uvidin C is a drimane sesquiterpene, a class of naturally occurring organic compounds, that

has been isolated from the milky-white latex of the fungus Lactarius uvidus.[1] This technical

guide provides a comprehensive overview of the current knowledge on Uvidin C, focusing on

its natural origin, methods for its isolation, and its known biological properties. The information

presented herein is intended to serve as a valuable resource for researchers in natural product

chemistry, mycology, and drug discovery.

Natural Sources and Abundance
The primary and thus far only known natural source of Uvidin C is the fungus Lactarius uvidus,

a member of the Russulaceae family. This mushroom is characterized by its pale cap and the

production of a white latex that turns a lilac or violet color upon exposure to air. Uvidin C is one

of several sesquiterpenoids found within this species, alongside other related compounds such

as Uvidin A, B, D, and E.[1][2]
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While the presence of Uvidin C in Lactarius uvidus is qualitatively established, comprehensive

quantitative data on its abundance within the fungal matrix is not extensively reported in the

available scientific literature. The yield of Uvidin C, like many fungal secondary metabolites,

can be influenced by various factors including the specific fungal strain, geographical location,

substrate composition, and developmental stage of the mushroom.

Table 1: Quantitative Data on Uvidin C

Parameter Value Source Organism Reference

Molecular Formula C15H26O3 Lactarius uvidus [1]

Molecular Weight 254.36 g/mol Lactarius uvidus [1]

Abundance/Yield
Data not available in

cited literature
Lactarius uvidus N/A

Experimental Protocols: Isolation of Uvidin C from
Lactarius uvidus
The isolation of Uvidin C from its natural source involves a multi-step process of extraction and

chromatographic separation. The following protocol is based on methodologies described for

the isolation of sesquiterpenes from Lactarius species.[1][2]

1. Sample Collection and Preparation:

Fresh fruiting bodies of Lactarius uvidus are collected.

The fungal material is cleaned of any debris and can be either processed fresh or air-dried

and powdered to increase the surface area for extraction.

2. Extraction:

The prepared fungal material is macerated and extracted with a polar solvent such as

acetone or methanol at room temperature for an extended period (e.g., 24-48 hours).
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The extraction process is typically repeated multiple times (e.g., three times) to ensure

exhaustive extraction of the secondary metabolites.

The solvent from the combined extracts is removed under reduced pressure using a rotary

evaporator to yield a crude extract.

3. Solvent Partitioning:

The crude extract is suspended in a water-methanol mixture and subjected to liquid-liquid

partitioning with a non-polar solvent like n-hexane to remove lipids and other non-polar

compounds.

The methanolic layer, containing the more polar sesquiterpenoids, is then further partitioned

with a solvent of intermediate polarity, such as diethyl ether or chloroform, to separate

compounds based on their polarity.

4. Chromatographic Purification:

Column Chromatography: The diethyl ether or chloroform fraction is concentrated and

subjected to column chromatography on silica gel.

A solvent gradient of increasing polarity (e.g., n-hexane to ethyl acetate) is used to elute

different fractions.

Fractions are collected and monitored by thin-layer chromatography (TLC) to identify

those containing compounds with similar retention factors (Rf values).

Preparative Thin-Layer Chromatography (PTLC): Fractions containing Uvidin C are further

purified using preparative TLC on silica gel plates with an appropriate solvent system (e.g., a

mixture of n-hexane and ethyl acetate) to isolate the pure compound.

High-Performance Liquid Chromatography (HPLC): For final purification and to obtain highly

pure Uvidin C, reversed-phase HPLC can be employed using a C18 column and a mobile

phase typically consisting of a mixture of acetonitrile and water.

5. Structure Elucidation:
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The structure of the isolated Uvidin C is confirmed using various spectroscopic techniques,

including:

Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectroscopy to determine

the carbon-hydrogen framework.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups.

X-ray Crystallography: To determine the absolute stereochemistry.

Biological Activities and Signaling Pathways
Uvidin C has been reported to exhibit several biological activities, primarily in the areas of

antifungal and insect antifeedant effects.

Antifungal Activity: Uvidin C has demonstrated activity against various fungal species.

However, the specific molecular mechanisms and signaling pathways underlying its antifungal

action have not been fully elucidated in the reviewed literature. Generally, antifungal

compounds can act through various mechanisms such as:

Disruption of the fungal cell membrane: Many antifungals target the synthesis of ergosterol,

a key component of the fungal cell membrane, leading to increased membrane permeability

and cell death.[3][4][5]

Inhibition of cell wall synthesis: The fungal cell wall, composed of chitin and glucans, is

another common target for antifungal agents.[4]

Interference with nucleic acid and protein synthesis: Some antifungal compounds can inhibit

the synthesis of essential macromolecules.[4]

Further research is required to determine which, if any, of these mechanisms are employed by

Uvidin C.

Insect Antifeedant Activity: Uvidin C has also been noted for its ability to deter feeding in

certain insect species. The proposed mode of action for some drimane sesquiterpenoids as

insect antifeedants involves the formation of adducts with amino groups of biological
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macromolecules in the insect's taste receptors.[6] This interaction is thought to elicit a deterrent

response. However, the specific signaling pathways in insects that are affected by Uvidin C
remain an area for future investigation.
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Caption: Workflow for the isolation and purification of Uvidin C from Lactarius uvidus.
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Conclusion
Uvidin C, a drimane sesquiterpene from the fungus Lactarius uvidus, represents a natural

product with potential applications stemming from its antifungal and insect antifeedant

properties. This guide has provided a detailed overview of its natural source and a

comprehensive protocol for its isolation and purification. While its biological activities are

recognized, the underlying molecular mechanisms and signaling pathways remain largely

unexplored, presenting a promising avenue for future research. Further investigation into the

quantitative abundance of Uvidin C in its natural host and a deeper understanding of its mode

of action are crucial steps towards unlocking its full potential in pharmaceutical and agricultural

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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